Cas no 1159490-85-3 (2-{4-[1-(6-quinolinylmethyl)-1h-[1,2,3]triazolo[4,5-b]pyrazin-6-y L]-1h-pyrazol-1-yl}ethanol)

• Product name: 2-{4-[1-(6-quinolinylmethyl)-1h-[1,2,3]triazolo[4,5-b]pyrazin-6-y L]-1h-pyrazol-1-yl}ethanol
• CAS No: 1159490-85-3
• MF: C₁₉H₁₆N₈O
• MW: 372.383341789246
• CID: 1205213
• PubChem ID: 17754438

2-{4-[1-(6-quinolinylmethyl)-1h-[1,2,3]triazolo[4,5-b]pyrazin-6-y L]-1h-pyrazol-1-yl}ethanol Chemical and Physical Properties

Names and Identifiers

• 2-{4-[1-(6-Quinolinylmethyl)-1H-[1,2,3]triazolo[4,5-b]pyrazin-6-y l]-1H-pyrazol-1-yl}ethanol
• PF-04217903 phenolsulfonate
• NCGC00263161-01
• A858951
• NSC763931
• DB12848
• AS-16216
• Q27163274
• PF-04217903
• PF-04217903 (phenolsulfonate)
• aka PF-04217903
• CCG-264818
• DA-56725
• SMR004702763
• BRD-K73319509-001-08-0
• PF-04217903,PF-4217903
• CHEBI:91425
• HMS3244H11
• 956905-27-4
• 1159490-85-3
• BCP01847
• HMS3244G11
• CS-0147
• NSC-763931
• NS00072533
• PDMUGYOXRHVNMO-UHFFFAOYSA-N
• 2-(4-(1-(isoquinolin-7-ylmethyl)-1H-[1,2,3]triazolo[4,5-b]pyrazin-6-yl)-1H-pyrazol-1-yl)ethanol
• 2-(4-(1-(quinolin-6-ylmethyl)-1H-[1,2,3]triazolo[4,5-b]pyrazin-6-yl)-1H-pyrazol-1-yl)ethanol 4-hydroxybenzenesulfonate
• 2-(4-(1-(quinolin-6-ylmethyl)-1H-[1,2,3]triazolo[4,5-b]pyrazin-6-yl)-1H-pyrazol-1-yl)ethanol
• 2-[4-[3-(quinolin-6-ylmethyl)triazolo[4,5-b]pyrazin-5-yl]pyrazol-1-yl]ethanol
• DTXSID401026097
• HMS3295M07
• CYJ9ATV1IJ
• SCHEMBL93550
• 1H-Pyrazole-1-ethanol, 4-(1-(6-quinolinylmethyl)-1H-1,2,3-triazolo(4,5-b)pyrazin-6-yl)
• BDBM50396934
• 1H-Pyrazole-1-ethanol, 4-[1-(6-quinolinylmethyl)-1H-1,2,3-triazolo[4,5-b]pyrazin-6-yl]-
• s1094
• 2-[4-(3-Quinolin-6-ylmethyl-3H-[1,2,3]triazolo[4,5-b]pyrazin-5-yl)-pyrazol-1-yl]-ethanol
• Met tyrosine kinase inhibitor PF-04217903
• 3zxz
• NCGC00263161-03
• 2-{4-[3-(quinolin-6-ylmethyl)-[1,2,3]triazolo[4,5-b]pyrazin-5-yl]pyrazol-1-yl}ethanol
• UNII-CYJ9ATV1IJ
• 2-{4-[1-(QUINOLIN-6-YLMETHYL)-1H-[1,2,3]TRIAZOLO[4,5-B]PYRAZIN-6-YL]-1H-PYRAZOL-1-YL}ETHANOL
• PF-4217903
• EX-A478
• SB19372
• NCGC00263161-11
• 2-(4-(1-(quinolin-6-ylmethyl)-1H-[1,2,3]triazolo[4,5-b]pyrazin-6-yl)-1H-pyrazol-1-yl)ethan-1-ol
• NCGC00263161-15
• PF 04217903
• CHEMBL2001019
• SW218126-2
• Kinome_3829
• NSC800845
• HMS3244G12
• 2-(4-(1-(Quinolin-6-ylmethyl)-1H-(1,2,3)triazolo(4,5-b)pyrazin-6-yl)-1H-pyrazol-1-yl)ethanol
• 2-(4-(3-(quinolin-6-ylmethyl)-3H-[1,2,3]triazolo[4,5-b]pyrazin-5-yl)-1H-pyrazol-1-yl)ethanol
• 2-[4-[1-(Quinolin-6-ylmethyl)-1H-[1,2,3]triazolo[4,5-b]pyrazin-6-yl]-1H-pyrazol-1-yl]ethanol
• AMY23856
• BRD-K73319509-001-01-5
• J-505841
• AC-35476
• HY-12017
• MLS006010959
• HMS3654I19
• NSC-800845
• KRW
• AKOS026750596
• PF04217903
• 956905-27-4 (free base)
• MFCD12407410
• 2-{4-[1-(6-quinolinylmethyl)-1h-[1,2,3]triazolo[4,5-b]pyrazin-6-y L]-1h-pyrazol-1-yl}ethanol

• Inchi： InChI=1S/C19H16N8O/c28-7-6-26-12-15(9-22-26)17-10-21-18-19(23-17)27(25-24-18)11-13-3-4-16-14(8-13)2-1-5-20-16/h1-5,8-10,12,28H,6-7,11H2
• InChI Key： PDMUGYOXRHVNMO-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=CC(=C2)CN3C4=NC(=CN=C4N=N3)C5=CN(N=C5)CCO)N=C1

Computed Properties

• Exact Mass: 372.14470716g/mol
• Monoisotopic Mass: 372.14470716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 107Ų